4-Amino-5-bromopyrimidine-2-carbonitrile

• IUPAC Name: 4-amino-5-bromopyrimidine-2-carbonitrile
• InChI: InChI=1S/C5H3BrN4/c6-3-2-9-4(1-7)10-5(3)8/h2H,(H2,8,9,10)
• InChI Key: FAJGUNXTFKHSEF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=N1)C#N)N)Br
• Molecular Formula: C5H3BrN4
• DSSTOX Substance ID: DTXSID60680968
• Molecular Weight: 199.01 g/mol
• CAS RN: 1059174-68-3

Description

4-Amino-5-bromopyrimidine-2-carbonitrile is a chemical compound with the CAS Number: 1059174-68-3. It has a molecular weight of 199.01.

Synthesis Analysis

The synthesis of this compound can be achieved by reacting 5-bromo-2-chloropyrimidine with potassium nitride.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C5H3BrN4/c6-3-2-9-4 (1-7)10-5 (3)8/h2H, (H2,8,9,10).

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a melting point of 254 °C (dec.).

Scientific Research Applications

Synthesis of Pyrazolopyrimidine Derivatives

4-Amino-5-bromopyrimidine-2-carbonitrile derivatives have been synthesized through a one-pot, three-component reaction. These derivatives have shown potential in the study of antibacterial activity, demonstrating their relevance in the development of new antimicrobial agents (Rostamizadeh et al., 2013).

Synthesis of Novel Pyrimidine Derivatives

A series of novel pyrimidine derivatives, including 4-phenylsulfonamido-6-aryl-2-phenylpyrimidine-5-carbonitrile, have been synthesized. This research highlights the utility of this compound in creating compounds with potential pharmacological applications (Aryan et al., 2015).

Antibacterial Evaluation of Thiazolopyrimidines

Compounds synthesized from 4-amino-5-bromo-2-chloro-6-methylpyrimidine, a close relative of this compound, have been evaluated for their antibacterial properties. This research underscores the significance of pyrimidine derivatives in developing new antibacterial agents (Rahimizadeh et al., 2011).

Antimicrobial Activity of Cyanopyridine Derivatives

The synthesis of new cyanopyridine derivatives, including this compound, and their antimicrobial activity have been studied. These derivatives offer potential in the development of new antimicrobial agents (Bogdanowicz et al., 2013).

Green Synthesis of Schiff Base Congeners

This compound has been used in the sustainable microwave-assisted synthesis of Schiff base congeners. These molecules possess various pharmacological activities, highlighting their importance in drug research (Karati et al., 2022).

Antimicrobial and Antioxidant Activities

The compound has been used to synthesize substituted-N-(5-cyanopyrimidin-4yl)benzamides, which have been screened for anti-microbial and anti-oxidant activities. This underscores its versatility in synthesizing compounds with diverse biological activities (Lavanya et al., 2010).

Synthesis of Triazolopyrimidine Carbonitriles

The compound has facilitated the synthesis of new triazolopyrimidine carbonitriles. This area of research contributes to the development of compounds with potential applications in various biological activities (Ranjbar‐Karimi et al., 2010).

Development of Polyfused Pyrimidines

Research on the development of new synthetic methods for polyfused pyrimidines, using derivatives of this compound, has shown promise in enhancing yields, saving time, and ensuring environmental safety (Youssef et al., 2018).

Safety and Hazards

This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been classified for Acute oral toxicity, Skin Corrosion/Irritation, Serious Eye Damage/Eye Irritation, and Specific target organ toxicity (single exposure) with the target organ being the Respiratory system.